Cas no 2172457-60-0 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid)

3-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid is a specialized fluorinated amino acid derivative designed for peptide synthesis and medicinal chemistry applications. Its key structural features include a cyclohexyl backbone and difluoropropanoic acid moiety, which enhance conformational rigidity and metabolic stability. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating selective deprotection under mild basic conditions. The difluoromethyl group imparts improved lipophilicity and resistance to enzymatic degradation, making it valuable for designing bioactive peptides or prodrugs. This compound is particularly suited for projects requiring sterically constrained, fluorinated building blocks to modulate pharmacokinetic properties.
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid structure
2172457-60-0 structure
Product Name:3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid
CAS No:2172457-60-0
MF:C25H26F2N2O5
MW:472.481153964996
CID:5875163
PubChem ID:165819664
Update Time:2025-05-24

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid
    • 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
    • 2172457-60-0
    • EN300-1538549
    • Inchi: 1S/C25H26F2N2O5/c26-25(27,22(31)32)15-28-21(30)24(12-6-1-7-13-24)29-23(33)34-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20H,1,6-7,12-15H2,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: OMTYAZLDYFKOQR-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CNC(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

  • Exact Mass: 472.18097826g/mol
  • Monoisotopic Mass: 472.18097826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1538549-0.05g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
0.05g
$2829.0 2023-06-05
Enamine
EN300-1538549-0.1g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
0.1g
$2963.0 2023-06-05
Enamine
EN300-1538549-0.25g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
0.25g
$3099.0 2023-06-05
Enamine
EN300-1538549-0.5g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
0.5g
$3233.0 2023-06-05
Enamine
EN300-1538549-1.0g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
1g
$3368.0 2023-06-05
Enamine
EN300-1538549-2.5g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
2.5g
$6602.0 2023-06-05
Enamine
EN300-1538549-5.0g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
5g
$9769.0 2023-06-05
Enamine
EN300-1538549-10.0g
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
10g
$14487.0 2023-06-05
Enamine
EN300-1538549-50mg
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
50mg
$2829.0 2023-09-26
Enamine
EN300-1538549-100mg
3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2,2-difluoropropanoic acid
2172457-60-0
100mg
$2963.0 2023-09-26

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid

Introduction to 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid (CAS No. 2172457-60-0) and Its Applications in Modern Chemical Biology

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid, identified by its CAS number 2172457-60-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The presence of a fluoren-9-ylmethylcarbonyl moiety and a cyclohexylformamido group introduces unique chemical properties that make this compound a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, owing to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of bioactive molecules. The difluoropropanoic acid component in this compound's structure contributes to its distinct reactivity and interaction capabilities with biological targets. This feature has been leveraged in the development of novel therapeutic agents targeting a variety of diseases, including cancer and inflammatory disorders. The fluorene-based scaffold, in particular, is renowned for its structural rigidity and fluorescence properties, making it an attractive component in the design of probes and imaging agents.

The 9H-fluoren-9-ylmethoxycarbonyl group serves as a protective moiety for the amino functionality, ensuring controlled release and activation under specific biochemical conditions. This design principle is crucial in prodrug development, where temporal and spatial control over drug release can significantly improve therapeutic efficacy. Additionally, the cyclohexylformamido moiety introduces steric hindrance, which can be exploited to optimize binding interactions with protein targets. Such structural elements are often employed in the development of kinase inhibitors and other enzyme-targeted therapeutics.

In the context of contemporary pharmaceutical research, this compound exemplifies the synergy between organic chemistry innovation and biological function. The integration of advanced synthetic methodologies has enabled the precise construction of complex molecules like 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid, opening new avenues for therapeutic intervention. Researchers have begun exploring its potential as a precursor in the synthesis of peptidomimetics and non-peptide inhibitors, which are increasingly recognized for their ability to modulate biological pathways with high specificity.

The fluorine atoms in the difluoropropanoic acid segment not only enhance lipophilicity but also contribute to the compound's resistance to enzymatic degradation. This property is particularly advantageous in formulations requiring prolonged circulation or targeted delivery systems. Furthermore, the fluorene moiety's photophysical properties have been utilized in the development of fluorescent dyes for cellular imaging and biomarker detection. Such applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Advances in computational chemistry have also facilitated a deeper understanding of the interactions between this compound and biological targets. Molecular docking studies have revealed promising binding affinities with enzymes involved in metabolic pathways relevant to cancer progression. These findings align with emerging trends in precision medicine, where tailored molecular entities are designed to address specific disease mechanisms at a molecular level. The structural features of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid make it a compelling candidate for further investigation in this context.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemists. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to construct the desired framework efficiently. These methodologies not only demonstrate technical proficiency but also contribute to sustainable chemistry practices by minimizing waste and optimizing reaction yields.

As interest in fluorinated compounds continues to grow, so does the demand for innovative applications like those presented by 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid (CAS No. 2172457-60-0). Collaborative efforts between academia and industry are essential to translate these laboratory discoveries into tangible therapeutic benefits for patients worldwide. The compound's unique combination of structural complexity and functional diversity positions it as a cornerstone in ongoing research initiatives aimed at addressing unmet medical needs.

In conclusion, this discussion underscores the significance of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2,2-difluoropropanoic acid as a versatile molecule with broad implications in chemical biology and pharmaceutical science. Its structural attributes, coupled with recent advancements in synthetic and computational chemistry, pave the way for novel therapeutic strategies across multiple disease areas. As research progresses, this compound will undoubtedly continue to inspire innovation and discovery within the scientific community.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd